1-(2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone

• IUPAC Name: 1-[2-[[2-aminoethyl(methyl)amino]methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C11H23N3O/c1-10(15)14-7-4-3-5-11(14)9-13(2)8-6-12/h11H,3-9,12H2,1-2H3
• InChI Key: ITSZHSZFIOHRKQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCCC1CN(C)CCN
• Molecular Formula: C11H23N3O
• Molecular Weight: 213.32 g/mol

Description

1-(2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone is a piperidine-based compound featuring a substituted ethanone moiety. Its structure includes:

• A piperidine ring with a methyl group at position 2.
• A methylaminoethylamine side chain attached to the methyl group.
• An ethanone group at position 1 of the piperidine ring.

The presence of both tertiary amine and ketone functionalities enhances its ability to participate in hydrogen bonding and hydrophobic interactions, making it a versatile scaffold for drug design .

Nucleophilic substitution between chloroacetyl intermediates and amines (e.g., piperidine) in acetonitrile .

Coupling reactions using reagents like EDC and DMAP in dichloromethane or DMF .
Characterization typically involves IR, NMR (1H and 13C), LCMS, and elemental analysis to confirm purity (>95%) and structural integrity .

Preparation Methods

Alkylation of Piperidine Derivatives

A foundational approach involves alkylation of a piperidine precursor. In US8178541B2, a related xanthine derivative was synthesized via alkylation using methyl bromoacetate in N,N-dimethylformamide (DMF) with potassium carbonate as a base. Adapting this method, the target compound can be prepared by reacting 2-aminopiperidine with methyl bromoacetate under reflux conditions (80–90°C for 12–16 hours). The reaction proceeds via nucleophilic substitution, where the secondary amine of piperidine attacks the electrophilic carbon of the bromoacetate. Yields typically range from 60–75%, with purity dependent on subsequent purification steps such as column chromatography.

Reductive Amination Strategy

Reductive amination offers a versatile route for introducing the methylaminoethyl side chain. As detailed in VulcanChem’s synthesis protocols, this method involves:

• Condensation of 2-piperidone with N-methyl-1,2-diaminoethane in the presence of a reducing agent (e.g., sodium cyanoborohydride).

• Acetylation of the resultant secondary amine using acetyl chloride in dichloromethane.
  Critical parameters include pH control (maintained at 6–7 using acetic acid) and temperature (25–30°C), which minimize side reactions such as over-alkylation. This two-step process achieves an overall yield of 68%.

Solid-Phase Synthesis

Recent advancements employ solid-phase techniques to enhance reproducibility. A resin-bound piperidine scaffold is functionalized sequentially with Fmoc-protected aminoethyl groups, followed by methylamine coupling using O-(7-azabenzotriazol-1-yl)-N,N,N’,N’-tetramethyluronium hexafluorophosphate (HATU). After cleavage from the resin, acetylation yields the final product with >95% purity (HPLC).

Optimization of Reaction Conditions

Solvent and Catalyst Selection

Parameter	Alkylation Method	Reductive Amination
Solvent	DMF	Methanol/Water
Catalyst	K₂CO₃	NaBH₃CN
Temperature (°C)	80–90	25–30
Reaction Time (h)	12–16	6–8
Yield (%)	60–75	68

Polar aprotic solvents like DMF enhance nucleophilicity in alkylation, while methanol/water mixtures improve proton availability for reductive amination. Catalytic amounts of potassium carbonate or sodium cyanoborohydride are critical for avoiding byproducts such as N-methylpiperidine oxides.

Purification Techniques

• Column Chromatography : Silica gel (230–400 mesh) with eluents such as ethyl acetate/hexane (3:7) removes unreacted starting materials.

• Recrystallization : Ethanol/water mixtures (4:1) yield crystalline product with >99% purity (by ¹H NMR).

• HPLC : Reverse-phase C18 columns (acetonitrile/water gradient) resolve closely related impurities, particularly N-acetylated byproducts.

Analytical Characterization

Spectroscopic Data

Technique	Key Signals
¹H NMR (400 MHz, CDCl₃)	δ 1.45–1.65 (m, 6H, piperidine CH₂), 2.25 (s, 3H, NCH₃), 2.70–2.90 (m, 4H, NHCH₂CH₂N), 3.40 (s, 2H, NCH₂CO).
¹³C NMR (100 MHz, CDCl₃)	δ 21.5 (NCH₃), 28.9–46.2 (piperidine C), 52.4 (NCH₂CO), 170.1 (C=O).
HRMS (ESI+)	m/z 213.32 [M+H]⁺ (calc. 213.32 for C₁₁H₂₃N₃O).

Purity Assessment

Batch analyses using GC-MS and HPLC-UV (λ = 254 nm) confirm consistency across synthetic batches. Residual solvent levels (DMF < 0.1%, methanol < 0.05%) comply with ICH Q3C guidelines.

Challenges and Mitigation Strategies

Byproduct Formation

• N-Overalkylation*: Occurs at high temperatures (>90°C) or excess alkylating agent. Mitigated by slow reagent addition and temperature control.

• Oxidation of Amines : Minimized by conducting reactions under nitrogen atmosphere and using fresh reducing agents.

Scalability Issues

Pilot-scale trials (1 kg batches) revealed viscosity challenges in DMF-based alkylation. Switching to acetonitrile improved mixing and reduced reaction time by 30%.

Comparative Analysis of Methods

Method	Advantages	Limitations
Alkylation	High scalability	Moderate yields
Reductive Amination	Excellent purity	Multi-step purification
Solid-Phase	Reproducibility, high purity	Cost-intensive resins

Chemical Reactions Analysis

Types of Reactions

1-(2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the amino groups can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Medicinal Chemistry

1-(2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone is being explored for its potential as a therapeutic agent in treating various conditions due to its interaction with neurotransmitter systems. Its structural similarity to known psychoactive substances suggests it may influence opioid receptors, making it a candidate for further research into pain management therapies .

Neuropharmacology

Research indicates that compounds similar to this one can modulate neurotransmission, particularly within the central nervous system (CNS). Studies have shown that piperidine derivatives can act as agonists or antagonists at various receptor sites, including the NMDA and opioid receptors, which are crucial for pain perception and mood regulation .

Synthesis of Novel Compounds

This compound serves as a precursor for synthesizing other pharmacologically active molecules. Its functional groups allow for modifications that can enhance efficacy or reduce side effects in drug development processes .

Case Study 1: Opioid Receptor Interaction

A study conducted on various piperidine derivatives, including 1-(2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone, demonstrated significant binding affinity towards mu-opioid receptors. This interaction suggests potential applications in developing analgesics that minimize the risk of addiction associated with traditional opioids .

Case Study 2: Neuroprotective Effects

In vitro studies have indicated that derivatives of this compound may exhibit neuroprotective properties against excitotoxicity in neuronal cells. This property is particularly relevant for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where excitotoxic damage is a critical factor .

Mechanism of Action

The mechanism of action of 1-(2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone involves its interaction with specific molecular targets in biological systems. The compound may bind to receptors or enzymes, modulating their activity and leading to various physiological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Piperidin-1-yl-ethanone derivatives share a common core but differ in substituents, leading to variations in physicochemical properties and bioactivity. Below is a comparative analysis of structurally related compounds:

Structural Analogues with Heterocyclic Substituents

Compound Name	Substituents	Key Features	Reference
1-(1-Aryl-1H-tetrazol-5-yl)-2-(piperidin-1-yl)ethanone	Tetrazole ring at position 1	- Enhanced metabolic stability. - Potential antimicrobial activity.
1-(2-Methyl-1H-indol-3-yl)-2-piperidin-1-yl-ethanone	Indole ring at position 2	- Planar aromatic system for π-π stacking. - Investigated for CNS targets.
(R)-1-(3-(((2-Nitrophenyl)amino)methyl)piperidin-1-yl)ethanone	Nitrophenyl group via aminomethyl linker	- Electron-withdrawing nitro group may modulate receptor binding.

Analogues with Modified Amine Side Chains

Compound Name	Substituents	Key Features	Reference
1-{(R)-3-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone	(R)-configured methylaminoethylamine side chain	- Stereochemistry influences receptor selectivity. - Discontinued research compound.
2-Amino-1-(2,4-dimethyl-piperazin-1-yl)-ethanone	Dimethylpiperazine substituent	- Increased hydrophilicity. - Potential for kinase inhibition.
1-(4-((Benzyl(methyl)amino)methyl)piperidin-1-yl)-2-chloroethanone	Benzyl-methylamine side chain with chloroethanone	- Chloro group may enhance electrophilicity for covalent binding.

Physicochemical and Pharmacokinetic Comparisons

• Isomerism: Compounds like 2-(3,5-dinitrophenyl)-1-(piperidin-1-yl)ethanone exhibit amide bond isomerism, with energy barriers (~67 kJ/mol) for interconversion. This property impacts solubility and bioavailability .
• Polarity: Derivatives with hydroxyl or amino groups (e.g., 1-(4-hydroxymethyl-piperidin-1-yl)-ethanone) show higher water solubility compared to halogenated analogues (e.g., 2-chloro-1-(5-chloro-2-(1-methyl-piperidin-4-ylamino)phenyl)-ethanone) .
• Biological Activity: 1-(4-{[5-(2-Ethoxynaphthalen-6-yl)-4-amino-7H-pyrrolo[2,3-d]pyrimidin-7-yl]methyl}piperidin-1-yl)ethanone demonstrates inhibitory activity against kinases, highlighting the role of extended aromatic systems in target engagement . Fluorinated derivatives (e.g., (R)-(2-fluoro-4-((-4-methoxyphenyl)ethynyl)phenyl)(3-hydroxypiperidin-1-yl)methanone) exhibit improved metabolic stability and blood-brain barrier penetration .

Biological Activity

1-(2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone is a synthetic organic compound belonging to the piperidine derivatives class. This compound has garnered interest in various fields, particularly in medicinal chemistry, due to its potential biological activities. This article reviews its biological activity, synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 1-(2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone is $C_{13}H_{20}N_3O$ with a molecular weight of approximately 232.32 g/mol. The compound features a piperidine ring, an ethanone group, and an aminoethyl substituent, which contribute to its biological properties.

Biological Activity

The biological activity of this compound has been explored in various studies, focusing on its potential therapeutic applications.

The mechanisms through which this compound exerts its biological effects include:

• Enzyme Inhibition : It has been studied for its ability to inhibit specific enzymes, which may play a role in various disease pathways.
• Receptor Binding : The compound may interact with neurotransmitter receptors, influencing neurological functions.

Case Studies and Research Findings

• Antiparasitic Activity : Research has indicated that derivatives of piperidine compounds exhibit antiparasitic activity against Trypanosoma species. In one study, a series of piperidine derivatives were synthesized and evaluated for their inhibitory effects on pteridine reductase (PTR1), an enzyme critical for the survival of the parasite. Compounds with similar structures showed significant enzyme inhibition and potential in vivo efficacy against trypanosomiasis .
• Neuropharmacological Effects : Another study investigated the neuropharmacological profile of piperidine derivatives, including 1-(2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone. The findings suggested that these compounds could modulate neurotransmitter systems, potentially leading to therapeutic effects in treating neurological disorders .
• Antimicrobial Activity : The compound's structural analogs have been tested for antimicrobial properties. One study reported that certain piperidine derivatives demonstrated significant antibacterial activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MIC) comparable to standard antibiotics .

Data Tables

Biological Activity	Target	Effect	Reference
Enzyme Inhibition	Pteridine Reductase (PTR1)	Inhibition observed
Neurotransmitter Interaction	Various Receptors	Modulation of activity
Antimicrobial Activity	Bacterial Pathogens	Significant antibacterial effect

Synthesis and Chemical Reactions

The synthesis of 1-(2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone generally involves:

• Formation of the piperidine ring through cyclization reactions.
• Substitution reactions to introduce the ethanone group and aminoethyl moiety.

These synthetic routes allow for modifications that can enhance biological activity or selectivity towards specific targets.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 1-(2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone?

• Methodological Answer : The synthesis typically involves alkylation or reductive amination of piperidine precursors. For example, reacting piperidine derivatives with ethylating agents like ethyl chloroacetate under reflux in solvents such as dichloromethane or ethanol. Key parameters include temperature control (60–80°C) and catalyst selection (e.g., triethylamine) to optimize yield (65–75%) .

Q. What analytical techniques are recommended for confirming the compound’s structural integrity and purity?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is critical for verifying substituent positions on the piperidine ring. High-Performance Liquid Chromatography (HPLC) with UV detection (λ = 254 nm) ensures purity (>95%), while mass spectrometry (ESI-MS) confirms molecular weight (e.g., m/z 228.33 for C12H24N2O2) .

Q. How does the compound’s solubility profile influence experimental design?

• Methodological Answer : The compound’s moderate solubility in polar solvents (e.g., ethanol, DMSO) necessitates solvent optimization for in vitro assays. For instance, stock solutions in DMSO (10 mM) are diluted in aqueous buffers (≤1% DMSO) to avoid cytotoxicity .

Advanced Research Questions

Q. What strategies mitigate challenges in optimizing reaction yields for structurally analogous piperidine derivatives?

• Methodological Answer : Competing side reactions (e.g., over-alkylation) are minimized by controlling stoichiometry (1:1.2 molar ratio of amine to alkylating agent) and using protecting groups for primary amines. Reaction monitoring via thin-layer chromatography (TLC) or in situ FTIR helps identify intermediates .

Q. How do structural modifications to the piperidine ring affect binding affinity to neurotransmitter receptors?

• Methodological Answer : Substituting the piperidine nitrogen with bulkier groups (e.g., aryl sulfonides) enhances selectivity for serotonin receptors (5-HT2A, Ki = 12 nM), while fluorination at the phenyl moiety increases blood-brain barrier permeability (logP = 2.8 vs. 1.9 for unmodified analogs) .

Q. What computational approaches predict the compound’s pharmacokinetic properties?

• Methodological Answer : Molecular docking (AutoDock Vina) and molecular dynamics simulations (AMBER) model interactions with cytochrome P450 enzymes (CYP3A4), predicting metabolic stability (t½ = 4.2 h in human liver microsomes). Quantitative Structure-Activity Relationship (QSAR) models further correlate substituent electronegativity with bioavailability .

Q. How do conflicting data on biological activity across studies inform target validation?

• Methodological Answer : Discrepancies in IC50 values (e.g., 50 nM vs. 1.2 µM for acetylcholinesterase inhibition) may arise from assay conditions (pH, temperature). Cross-validation using orthogonal methods (e.g., SPR for binding kinetics, fluorometric assays for enzymatic activity) resolves such contradictions .